Cas no 2639445-13-7 (Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate
• CAS No: 2639445-13-7
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• MDL: MFCD32687930
• CID: 5651968
• PubChem ID: 23512278
• Update Time: 2025-10-21

Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL475729
• 2639445-13-7
• tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate
• EN300-27783846
• Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate

• MDL： MFCD32687930
• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(19)17-13(11-18)9-10-14(17)12-7-5-4-6-8-12/h4-8,13-14,18H,9-11H2,1-3H3
• InChI Key： LAPOULCGHPZSEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C2C=CC=CC=2)CCC1CO)=O

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate

Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate, with the CAS number 2639445-13-7, is a notable organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a tert-butyl group and a hydroxymethyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. The hydroxymethyl group, for instance, has been shown to enhance the molecule's ability to interact with biological systems, making it a promising candidate for further investigation in medicinal chemistry.

The synthesis of Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by the introduction of the tert-butyl group and the hydroxymethyl substituent through carefully controlled reactions. The process requires precise stoichiometry and optimal reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 120°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is also noteworthy, which contributes to its practical utility in research settings.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the structural and electronic properties of this compound. For instance, nuclear magnetic resonance (NMR) spectroscopy has been employed to confirm the stereochemistry of the molecule, while mass spectrometry has provided detailed information about its fragmentation patterns. These studies have not only enhanced our understanding of the compound's structure but also paved the way for its application in more complex chemical systems.

The biological activity of Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate has been a focal point of recent research efforts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its role in anti-inflammatory drug development. Additionally, preliminary studies indicate that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

In conclusion, Tert-butyl 2-(hydroxymethyl)-5-phenylpyrrolidine-1-carboxylate stands out as a versatile and intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for future research and development efforts.